Cas no 32083-66-2 ((4-fluorophenyl)sulfonylacetonitrile)

• Product Name: (4-fluorophenyl)sulfonylacetonitrile
• CAS No: 32083-66-2
• MF: C₈H₆FNO₂S
• MW: 199.202144145966
• MDL: MFCD00179339
• CID: 88951
• PubChem ID: 565732
• Update Time: 2025-04-18

(4-fluorophenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzenesulfonylacetonitrile
• (4-Fluorobenzenesulphonyl)acetonitrile
• 2-[(4-Fluorophenyl)sulfonyl]acetonitrile
• 4-Fluorophenylsulfonylacetonitrile
• [(4-Fluorophenyl)sulfonyl]acetonitrile
• 2-(4-fluorophenyl)sulfonylacetonitrile
• (4-FLUOROBENZENESULFONYL)ACETONITRILE
• 4-Fluorophenylsulphonylacetonitrile
• 2-(4-fluorophenylsulfonyl)acetonitrile
• ((4-Fluorophenyl)sulfonyl)acetonitrile
• Maybridge1_004494
• A821124
• PS-6550
• 2-(4-fluorobenzenesulfonyl)acetonitrile
• J-507592
• DTXSID80340572
• (4-Fluorobenzene-1-sulfonyl)acetonitrile
• AKOS000271264
• E79674
• Z56899179
• 2-((4-Fluorophenyl)sulfonyl)acetonitrile
• FT-0604768
• EN300-17246
• Acetonitrile, [(4-fluorophenyl)sulfonyl]-
• MFCD00179339
• SCHEMBL2320786
• CS-0118040
• 2-(4-fluoro-benzenesulfonyl) acetonitrile
• 32083-66-2
• BB 0219427
• HMS554E06
• [(4-Fluorophenyl)sulphonyl]acetonitrile
• 2-[(-4-Fluorophenyl)sulphonyl]ethanonitrile, Cyanomethyl 4-fluorophenyl sulphone
• ALBB-034575
• STL137777
• DB-016524
• (4-fluorophenyl)sulfonylacetonitrile

• MDL： MFCD00179339
• Inchi： 1S/C8H6FNO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,6H2
• InChI Key： WBXJZTLPEMITJL-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 199.01000
• Monoisotopic Mass: 199.010327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 66.3

Experimental Properties

• Color/Form: powder
• Density: 1.37
• Melting Point: 87 °C
• Boiling Point: 390.5 °C at 760 mmHg
• Flash Point: 190 °C
• Refractive Index: 1.529
• PSA: 66.31000
• LogP: 2.20378
• Solubility: Not determined

(4-fluorophenyl)sulfonylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds